Cas no 5859-39-2 (Butanedioic acid, (2-phenylethyl)-, didecyl ester)

• Product Name: Butanedioic acid, (2-phenylethyl)-, didecyl ester
• CAS No: 5859-39-2
• MF: C₃₂H₅₄O₄
• MW: 502.768770694733
• CID: 341546
• PubChem ID: 71443448
• Update Time: 2025-04-19

Butanedioic acid, (2-phenylethyl)-, didecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-phenylethyl)-, didecyl ester
• didecyl 2-(2-phenylethyl)butanedioate
• DTXSID50852273
• 5859-39-2

• Inchi： 1S/C32H54O4/c1-3-5-7-9-11-13-15-20-26-35-31(33)28-30(25-24-29-22-18-17-19-23-29)32(34)36-27-21-16-14-12-10-8-6-4-2/h17-19,22-23,30H,3-16,20-21,24-28H2,1-2H3
• InChI Key： FTSHPERYWZKPGZ-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCCCCCCCCCC)CCC1C=CC=CC=1)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 502.40242
• Monoisotopic Mass: 502.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 26
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6